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Introduction

GA-017 is a potent and selective small molecule inhibitor of Large Tumor Suppressor Kinases
1 and 2 (LATS1/2), key components of the Hippo signaling pathway.[1][2][3] By inhibiting
LATS1/2, GA-017 prevents the phosphorylation of the transcriptional coactivators Yes-
associated protein (YAP) and Tafazzin (TAZ). This leads to the nuclear translocation of
YAP/TAZ, where they promote the expression of genes involved in cell proliferation and tissue
growth.[1][2] These application notes provide a comprehensive guide for the in vitro
experimental design to characterize the effects of GA-017 on cancer cells. The protocols
detailed below are designed to assess its impact on cell viability, apoptosis, cell cycle
progression, and target engagement within the Hippo pathway.

Mechanism of Action: Hippo Signaling Pathway

GA-017's primary mechanism of action is the inhibition of LATS1/2 kinases. In an active Hippo
pathway, LATS1/2 phosphorylate YAP and TAZ, leading to their cytoplasmic retention and
degradation. GA-017 blocks this phosphorylation event, causing an accumulation of active
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YAP/TAZ in the nucleus, which then drives the transcription of pro-proliferative and anti-
apoptotic genes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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